Cas no 16676-82-7 (1(2H)-Phthalazinone,8-amino-4-methyl-)

• Product Name: 1(2H)-Phthalazinone,8-amino-4-methyl-
• CAS No: 16676-82-7
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 168062
• PubChem ID: 204613
• Update Time: 2025-09-25

1(2H)-Phthalazinone,8-amino-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Phthalazinone,8-amino-4-methyl-
• 8-amino-4-methyl-2H-phthalazin-1-one
• 1(2H)-Phthalazinone, 8-amino-4-methyl-
• 8-Amino-4-methyl-1(2H)-phthalazinone
• Z1262638584
• BRN 2970481
• 16676-82-7
• DTXSID40168178
• EN300-7492539
• 8-amino-4-methyl-1,2-dihydrophthalazin-1-one

• Inchi： 1S/C9H9N3O/c1-5-6-3-2-4-7(10)8(6)9(13)12-11-5/h2-4H,10H2,1H3,(H,12,13)
• InChI Key： SHTYMTTVPPPKDI-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC=CC=2C(C)=NN1)N

Computed Properties

• Exact Mass: 175.07467
• Monoisotopic Mass: 175.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• Density: 1.42
• Refractive Index: 1.701
• PSA: 67.48